Cas no 78541-53-4 (1h-imidazo[4,5-f][1,8]phenanthroline)

• Product name: 1h-imidazo[4,5-f][1,8]phenanthroline
• CAS No: 78541-53-4
• MF: C₁₃H₈N₄
• MW: 220.2294
• CID: 984254
• PubChem ID: 337412

1h-imidazo[4,5-f][1,8]phenanthroline Chemical and Physical Properties

Names and Identifiers

• 1h-imidazo[4,5-f][1,8]phenanthroline
• DTXSID00419577
• 78541-53-4
• NSC-355336
• NSC355336

• Inchi： InChI=1S/C13H8N4/c1-2-9-11(15-4-1)8-3-5-14-6-10(8)13-12(9)16-7-17-13/h1-7,15H
• InChI Key： IQBSVGZDIJCZFS-UHFFFAOYSA-N
• SMILES： C1=CNC2=C3C=CN=CC3=C4C(=NC=N4)C2=C1

Computed Properties

• Exact Mass: 220.074896272g/mol
• Monoisotopic Mass: 220.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.1Ų